7-ethyl-3,9-dimethyl-1-propan-2-yl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

• IUPAC Name: 7-ethyl-3,9-dimethyl-1-propan-2-yl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C14H20N6O2/c1-6-18-12(21)10-11(17(5)14(18)22)15-13-19(10)7-9(4)16-20(13)8(2)3/h8H,6-7H2,1-5H3
• InChI Key: HOKVAFFLEVSBOT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2CC(=NN3C(C)C)C)N(C1=O)C
• Molecular Formula: C14H20N6O2
• Molecular Weight: 304.35 g/mol

Description

7-ethyl-3,9-dimethyl-1-propan-2-yl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione, also known as EHT 1864, is a small molecule inhibitor that affects the activity of Rho family GTPases. These GTPases are involved in a variety of cellular processes, including cell migration, cytokinesis, and cell cycle regulation. EHT 1864 has been shown to have potential applications in cancer research and other areas of scientific investigation.

Scientific Research Applications

Synthesis and Reactivity

The compound belongs to a broader category of purine derivatives, known for their complex chemical structures and diverse reactivity. For instance, novel heterocycles such as purino and triazino derivatives have been synthesized, displaying activities against specific leukemia types and offering a foundation for developing therapeutic agents with potential vascular relaxing effects (T. Ueda et al., 1987). The exploration of these compounds underscores the potential for creating new pharmacological agents based on their antitumor activities.

Biological Activities

The compound's analogs have been investigated for various biological activities, notably their antitumor properties. Researchers have developed interesting heterocycles that show promising anticancer activities, hinting at the potential therapeutic applications of these compounds against specific cancer cell lines (M. Badrey & Sobhi M. Gomha, 2012). Such studies are pivotal in identifying new drug candidates for cancer treatment.

Antiviral and Antimicrobial Applications

Additionally, these compounds have been evaluated for their antiviral and antimicrobial potentials. The synthesis of purine analogs incorporating bridgehead nitrogen atoms suggests a strategy for developing antiviral agents, particularly against rhinovirus, indicating a methodological approach to enhancing purine derivatives' antiviral activities (S. H. Kim et al., 1978).

Chemical Properties and Applications

The chemical properties and potential applications of these compounds extend beyond biological activities. For example, the synthesis of boron-containing derivatives of triazines demonstrates the unexpected reactivity and potential for creating materials or agents with unique properties (Y. Azev et al., 2003). Such studies highlight the versatility of purine and triazine derivatives in chemical synthesis and materials science.